![molecular formula C22H23ClF3N5O2 B610918 SOMG-833 HCl CAS No. 1268264-10-3](/img/structure/B610918.png)
SOMG-833 HCl
Overview
Description
SOMG-833 HCl is a selective c-MET inhibitor . It acts by blocking c-MET dependent neoplastic effects and exerting antitumor activity . The chemical formula of SOMG-833 HCl is C22H23ClF3N5O2 .
Molecular Structure Analysis
The molecular structure of SOMG-833 HCl is described by the IUPAC name: [3- (4-Methyl-piperazin-1-yl)-7-trifluoromethyl-quinolin-5-yl]- (3-nitro-benzyl)-amine Hydrochloride . The exact mass is 481.15 .
Scientific Research Applications
Selective c-MET Inhibition in Cancer Therapy
SOMG-833 HCl has been identified as a potent and selective small-molecule c-MET inhibitor. This compound exhibits strong suppression of c-MET–mediated signaling transduction in various mechanistic complexities, including MET gene amplification and HGF-stimulated c-MET activation. Its application in cancer therapy is significant, as it inhibits c-MET–driven cell proliferation, migration, invasion, and invasive growth phenotype in cancer cell lines. SOMG-833 HCl also demonstrates antiangiogenic properties by inhibiting vascular endothelial cell proliferation and downregulating proangiogenic factors, leading to remarkable antitumor efficacy in vivo. These findings position SOMG-833 as a promising candidate for selective c-MET inhibition in cancer treatment (Zhang et al., 2014).
Mechanism of Action
SOMG-833 HCl acts by blocking c-MET dependent neoplastic effects and exerting antitumor activity . It strongly suppresses c-MET–mediated signaling transduction regardless of the complexity implicated in c-MET activation, including MET gene amplification, MET gene fusion, and HGF-stimulated c-MET activation .
Future Directions
SOMG-833 HCl has shown promising results in inhibiting c-MET–driven cell proliferation and suppressing c-MET–mediated migration, invasion, urokinase activity, and invasive growth phenotype . It has also demonstrated remarkable antitumor efficacy in vivo . These results suggest SOMG-833 HCl as a promising candidate for highly selective c-MET inhibition and a powerful tool to investigate the sole role of MET kinase in cancer .
properties
IUPAC Name |
3-(4-methylpiperazin-1-yl)-N-[(3-nitrophenyl)methyl]-7-(trifluoromethyl)quinolin-5-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22F3N5O2.ClH/c1-28-5-7-29(8-6-28)18-12-19-20(10-16(22(23,24)25)11-21(19)27-14-18)26-13-15-3-2-4-17(9-15)30(31)32;/h2-4,9-12,14,26H,5-8,13H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVCODABMZBTSTD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC3=C(C=C(C=C3NCC4=CC(=CC=C4)[N+](=O)[O-])C(F)(F)F)N=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClF3N5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
SOMG-833 HCl |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.